N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H17F3N2O2S/c1-27-17-8-4-14(5-9-17)19-25-16(12-28-19)10-11-24-18(26)13-2-6-15(7-3-13)20(21,22)23/h2-9,12H,10-11H2,1H3,(H,24,26)
• InChI Key: XKNUNQFEMRJEDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CCNC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H17F3N2O2S
• Molecular Weight: 406.4 g/mol

Description

Molecular Structure Analysis

While I found some information related to the molecular structure of similar compounds, specific details about the molecular structure of “N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)benzamide” are not available.

Scientific Research Applications

Anticancer Activities

Research has highlighted the synthesis and anticancer evaluation of related compounds, demonstrating moderate to excellent anticancer activity against several cancer cell lines, including breast, lung, colon, and ovarian cancers. These studies illustrate the potential utility of such compounds in the development of new anticancer therapies (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antimicrobial Properties

Another area of research involves the synthesis and evaluation of benzamide derivatives for antimicrobial efficacy. Some derivatives have shown significant antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Priya, Swamy, Tejesvi, Basappa, Sarala, Gaonkar, Naveen, Prasad, & Rangappa, 2006).

Fluorescent Properties

N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)benzamide and its derivatives have also been explored for their photophysical properties. Studies have synthesized novel fluorescent triazole derivatives showing blue and green emission, indicating their potential in developing fluorescent materials (Padalkar, Lanke, Chemate, & Sekar, 2015).

Development of Fluorophores

Research on N-ethoxycarbonylpyrene and perylene thioamides as building blocks for synthesizing color-tunable fluorophores based on 4-hydroxythiazole demonstrates the adaptability of these compounds in creating efficient, tunable fluorescent dyes. This work contributes to the fields of material science and optical engineering (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

Enzyme Inhibition Studies

Compounds related to N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)benzamide have been synthesized and evaluated as inhibitors of acetylcholinesterase (AChE), indicating their potential in designing new therapeutic agents for diseases associated with AChE dysfunction (Brown-Proctor, Snyder, Sherman, & Kilbourn, 1999).

Supramolecular Chemistry

The compound and its derivatives have been studied in the context of supramolecular chemistry, highlighting their ability to form novel organizational motifs, such as π-stacks surrounded by a triple helical network of hydrogen bonds. This reveals their potential in the development of new materials with unique physical properties (Lightfoot, Mair, Pritchard, & Warren, 1999).